Cas no 151324-65-1 (2-[5-[5-(3,4-Dihexyl-5-thiophen-2-ylthiophen-2-yl)thiophen-2-yl]thiophen-2-yl]-3,4-dihexyl-5-thiophen-2-ylthiophene)

• Product Name: 2-[5-[5-(3,4-Dihexyl-5-thiophen-2-ylthiophen-2-yl)thiophen-2-yl]thiophen-2-yl]-3,4-dihexyl-5-thiophen-2-ylthiophene
• CAS No: 151324-65-1
• MF: C₄₈H₆₂S₆
• MW: 831.395885944366
• CID: 2778823
• PubChem ID: 71346375
• Update Time: 2025-04-21

2-[5-[5-(3,4-Dihexyl-5-thiophen-2-ylthiophen-2-yl)thiophen-2-yl]thiophen-2-yl]-3,4-dihexyl-5-thiophen-2-ylthiophene Chemical and Physical Properties

Names and Identifiers

• DTXSID40772471
• 2~3~,2~4~,5~3~,5~4~-Tetrahexyl-1~2~,2~2~:2~5~,3~2~:3~5~,4~2~:4~5~,5~2~:5~5~,6~2~-sexithiophene
• 151324-65-1
• 2-[5-[5-(3,4-Dihexyl-5-thiophen-2-ylthiophen-2-yl)thiophen-2-yl]thiophen-2-yl]-3,4-dihexyl-5-thiophen-2-ylthiophene

• Inchi： 1S/C48H62S6/c1-5-9-13-17-23-35-37(25-19-15-11-7-3)47(53-45(35)41-27-21-33-49-41)43-31-29-39(51-43)40-30-32-44(52-40)48-38(26-20-16-12-8-4)36(24-18-14-10-6-2)46(54-48)42-28-22-34-50-42/h21-22,27-34H,5-20,23-26H2,1-4H3
• InChI Key： JXVJXTGIHMSCEA-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CS2)=C(CCCCCC)C(=C1C1=CC=C(C2=CC=C(C3=C(CCCCCC)C(=C(C4=CC=CS4)S3)CCCCCC)S2)S1)CCCCCC

Computed Properties

• Exact Mass: 830.31757902Da
• Monoisotopic Mass: 830.31757902Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 54
• Rotatable Bond Count: 25
• Complexity: 930
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 20.3
• Topological Polar Surface Area: 169Ų